Cas no 95863-98-2 (2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 95863-98-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 799875
• PubChem ID: 11075836
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
• Z-DEHYDROVAL-OH
• 2-(3-{[(benzyloxy)carbonyl]amino}propanamido)acetic acid
• 95863-98-2

• Inchi： 1S/C13H15NO4/c1-9(2)11(12(15)16)14-13(17)18-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： NVFPPWRBEZLYMI-UHFFFAOYSA-N
• SMILES： O(C(N/C(/C(=O)O)=C(\C)/C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.10000
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.68220